Cas no 436145-29-8 (3,5-Dimercaptobenzyl alcohol)
3,5-Dimercaptobenzyl alcohol structure
Product Name:3,5-Dimercaptobenzyl alcohol
CAS No:436145-29-8
MF:C7H8OS2
MW:172.267819404602
CID:2827636
PubChem ID:12138353
Update Time:2025-04-21
3,5-Dimercaptobenzyl alcohol Chemical and Physical Properties
Names and Identifiers
-
- UOTHMEWKCANTBA-UHFFFAOYSA-N
- DTXSID40478325
- 436145-29-8
- 3,5-dimercaptobenzyl alcohol
- F19554
- 3,5-Dimercaptobenzylalcohol
- (3,5-dimercaptophenyl)methanol
- SCHEMBL5379134
- 3,5-Dimercaptobenzyl alcohol
-
- Inchi: 1S/C7H8OS2/c8-4-5-1-6(9)3-7(10)2-5/h1-3,8-10H,4H2
- InChI Key: UOTHMEWKCANTBA-UHFFFAOYSA-N
- SMILES: SC1C=C(C=C(CO)C=1)S
Computed Properties
- Exact Mass: 172.00165722Da
- Monoisotopic Mass: 172.00165722Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 97.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 22.2Ų
3,5-Dimercaptobenzyl alcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1735959-1g |
(3,5-Dimercaptophenyl)methanol |
436145-29-8 | 98% | 1g |
¥4977.00 | 2024-05-13 |
3,5-Dimercaptobenzyl alcohol Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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